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Compound of Interest

Compound Name:

4-(2-

Methoxypropoxy)cyclohexane-1-

carboxylic acid

CAS No.: 1601118-72-2

Cat. No.: B1472862

Get Quote

Executive Summary & Scope
Status: Research Chemical / Pharmaceutical Intermediate CAS: Not widely listed (Treat as

Novel Chemical Entity - NCE) Molecular Formula: C₁₁H₂₀O₄ Molecular Weight: ~216.27 g/mol

This guide serves as a Structure-Activity Relationship (SAR) based Safety Protocol. In the

absence of a standardized, commercially filed Safety Data Sheet (SDS) for this specific

congener, this document synthesizes safety data from structural analogs

(Cyclohexanecarboxylic acid, aliphatic ethers, and methoxy-substituted organic acids).

Core Directive: Due to the specific ether linkage combined with a carboxylic acid on a

cyclohexane ring, this compound must be handled as a Category 2 Irritant with potential for

Serious Eye Damage. The ether side chain introduces specific storage requirements regarding

oxidative stability.
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Structural Decomposition & Risk Analysis
To accurately predict hazards, we deconstruct the molecule into its functional pharmacophores:

Functional Group Associated Hazard Class GHS Implication

Carboxylic Acid (-COOH)
Proton donor; pH < 4 in

solution.

Skin Irrit. 2 (H315), Eye Dam.

1 (H318) or Eye Irrit.[1][2] 2A

(H319).

Ether Linkage (-O-)

Methoxypropoxy chain.[3]

Potential peroxide former (low

risk relative to diethyl ether, but

non-zero).

Flam. Liq/Solid (Low), EUH019

(May form explosive peroxides

- precautionary).

Cyclohexane Ring Lipophilic scaffold.

Facilitates skin absorption;

STOT SE 3 (H335)

(Respiratory irritation).

Predicted Properties Table
Data derived from computational prediction models (ACD/Labs, EPISuite) for similar

congeners.
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Property Value / Prediction Experimental Note

Physical State
Solid (crystalline) or Viscous

Oil

Stereochemistry dependent

(cis/trans).

Melting Point 45°C – 65°C
Low melting solid; may liquefy

in warm labs.

Boiling Point ~310°C (Predicted)
Decomposes before boiling at

atm pressure.

pKa 4.7 – 4.9
Weak acid; forms salts with

bases.

LogP 1.8 – 2.2
Moderate lipophilicity;

penetrates gloves.

Solubility DMSO, Methanol, DCM
Sparingly soluble in water (pH

dependent).

GHS Classification & Labeling (Provisional)
Based on the Precautionary Principle for NCEs, the following classification is mandated for

R&D environments:

Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.[1][2][4][5]

H319: Causes serious eye irritation.[1][4][6]

H335: May cause respiratory irritation.[1][2][7]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors.[1][2][4][5][6][7]
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P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][2][4][5][6]

[7][8]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[2][4][7][8]

Remove contact lenses if present and easy to do.[2][4][7][8][9] Continue rinsing.[2][4][7][8]

Operational Handling Protocols
The "Double-Barrier" Weighing Protocol
Because the melting point is likely low, friction during weighing can cause localized melting or

static buildup.

Environment: Weigh only inside a certified Chemical Fume Hood or Powder Containment

Enclosure.

Anti-Static Measures: Use an ionizing bar or anti-static gun on the spatula and weighing

boat.

PPE Layering:

Inner Layer: Nitrile examination gloves (4 mil).

Outer Layer: Long-cuff Nitrile or Neoprene (minimum 6 mil) to prevent wrist exposure.

Reasoning: The methoxypropoxy chain increases solvent permeability; standard latex is

insufficient.

Storage & Stability (The Ether Factor)
While less volatile than diethyl ether, the methoxypropoxy ether linkage is susceptible to

autoxidation over long periods, especially if the compound is an oil.

Primary Condition: Store at 2–8°C (Refrigerated).

Atmosphere: Store under Argon or Nitrogen blanket.

Container: Amber glass (protects from UV-initiated radical formation).
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Testing: If stored >12 months, test for peroxides using standard iodide strips before

distillation or heating.

Emergency Response & Decision Logic
Visualization: Hazard Assessment Workflow
The following diagram outlines the decision logic for handling this specific class of

functionalized cyclohexane acids.
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New Compound Receipt:
4-(2-Methoxypropoxy)cyclohexane-1-COOH

Physical State Check

Solid / Crystalline Viscous Oil / Liquid

Risk: Dust Inhalation
Action: Weigh in Hood + N95/P100

Risk: Skin Absorption/Splash
Action: Double Nitrile Gloves + Face Shield

Functional Group: Carboxylic Acid

Functional Group: Ether Linkage PROTOCOL A: Neutralization
Keep Sat. NaHCO3 nearby

PROTOCOL B: Peroxide Watch
Store under Argon @ 4°C

Click to download full resolution via product page

Caption: Decision logic for handling functionalized cyclohexane acids based on physical state

and functional group risks.
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Spill Response (Small Scale < 50g)
Evacuate & Ventilate: If powder is airborne, clear the immediate area.

PPE Upgrade: Don safety goggles (not just glasses) and double gloves.

Neutralization:

Do NOT use water initially (spreads the lipophilic acid).

Cover spill with Sodium Carbonate (Soda Ash) or Calcium Carbonate. This neutralizes the

acid (CO₂ evolution indicates reaction).

Cleanup: Once fizzing stops, absorb with vermiculite. Dispose of as hazardous organic

waste (Acidic).

Synthesis & Reaction Safety Context
When using this molecule in drug development (e.g., amide coupling or esterification):

Activation Hazards: Converting this acid to its acid chloride (using Thionyl Chloride or Oxalyl

Chloride) will generate HCl gas and potentially hazardous vapors. The resulting acid chloride

will be significantly more corrosive and volatile than the parent acid.

Coupling Reagents: When using EDC/NHS or HATU, the reaction mixture remains acidic.

Ensure quenching with dilute bicarbonate is done slowly to prevent foam-overs from the

cyclohexane surfactant effect.

Visualization: Emergency Spill Logic

Spill Detected Identify State:
Solid vs Liquid

Solid/Dust

Liquid/Oil

Cover with wet paper towel
to prevent dust

Absorb with Vermiculite
or Chemizorb

Neutralize with
Sodium Carbonate Dispose: Organic Acid Waste

Click to download full resolution via product page
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Caption: Step-by-step spill response protocol prioritizing containment and neutralization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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